![molecular formula C23H21N3O3 B3482847 2-(3-isobutoxyphenyl)-N-3-isoxazolyl-4-quinolinecarboxamide](/img/structure/B3482847.png)
2-(3-isobutoxyphenyl)-N-3-isoxazolyl-4-quinolinecarboxamide
Overview
Description
2-(3-isobutoxyphenyl)-N-3-isoxazolyl-4-quinolinecarboxamide, also known as IQ-1S, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound belongs to the quinolinecarboxamide class of compounds and has been shown to exhibit a range of biological activities.
Mechanism of Action
The mechanism of action of 2-(3-isobutoxyphenyl)-N-3-isoxazolyl-4-quinolinecarboxamide involves the modulation of the Wnt/β-catenin signaling pathway. This pathway plays a crucial role in the regulation of various cellular processes, including cell proliferation, differentiation, and apoptosis. This compound has been shown to inhibit the activity of glycogen synthase kinase-3β (GSK-3β), a key regulator of the Wnt/β-catenin pathway. This inhibition leads to the accumulation of β-catenin in the cytoplasm, which then translocates to the nucleus and activates the transcription of Wnt target genes.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and reduce inflammation. Additionally, this compound has been shown to promote osteoblastic differentiation and mineralization, making it a potential therapeutic agent for osteoporosis.
Advantages and Limitations for Lab Experiments
2-(3-isobutoxyphenyl)-N-3-isoxazolyl-4-quinolinecarboxamide has several advantages for use in scientific research. It is a synthetic compound that can be synthesized in high yield and purity, making it suitable for use in a range of experiments. Additionally, this compound has been shown to exhibit a range of biological activities, making it a versatile tool for studying cellular processes. However, there are also limitations to the use of this compound in lab experiments. It has been shown to exhibit cytotoxic effects at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for the research of 2-(3-isobutoxyphenyl)-N-3-isoxazolyl-4-quinolinecarboxamide. One area of interest is its potential use as a therapeutic agent for cancer and osteoporosis. Additionally, the modulation of the Wnt/β-catenin signaling pathway by this compound has implications for the treatment of several other diseases, including Alzheimer's disease and diabetes. Further research is needed to fully understand the potential therapeutic applications of this compound and to optimize its use in scientific research.
Conclusion:
In conclusion, this compound is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties. Its synthesis method has been optimized to ensure high yield and purity, making it suitable for use in a range of experiments. This compound has been shown to exhibit a range of biological activities, including anti-inflammatory and anti-tumor activities, and to modulate the Wnt/β-catenin signaling pathway. While there are limitations to its use in lab experiments, this compound has several potential future directions for research, including its use as a therapeutic agent for cancer and osteoporosis.
Scientific Research Applications
2-(3-isobutoxyphenyl)-N-3-isoxazolyl-4-quinolinecarboxamide has been the subject of several scientific studies due to its potential therapeutic properties. It has been shown to exhibit anti-inflammatory and anti-tumor activities, making it a promising candidate for the treatment of various diseases. Additionally, this compound has been shown to modulate the Wnt/β-catenin signaling pathway, which is involved in several cellular processes, including cell proliferation and differentiation. This makes this compound a potential therapeutic agent for diseases associated with aberrant Wnt/β-catenin signaling, such as cancer and osteoporosis.
Properties
IUPAC Name |
2-[3-(2-methylpropoxy)phenyl]-N-(1,2-oxazol-3-yl)quinoline-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N3O3/c1-15(2)14-28-17-7-5-6-16(12-17)21-13-19(18-8-3-4-9-20(18)24-21)23(27)25-22-10-11-29-26-22/h3-13,15H,14H2,1-2H3,(H,25,26,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YAMBOUCIEFSIGE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)COC1=CC=CC(=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)NC4=NOC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.